Cas no 2229332-82-3 (3-(1-methylpiperidin-2-yl)oxolane-2,5-dione)

• Product Name: 3-(1-methylpiperidin-2-yl)oxolane-2,5-dione
• CAS No: 2229332-82-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6500084
• PubChem ID: 165680788
• Update Time: 2025-05-21

3-(1-methylpiperidin-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpiperidin-2-yl)oxolane-2,5-dione
• EN300-1784440
• 2229332-82-3

• Inchi： 1S/C10H15NO3/c1-11-5-3-2-4-8(11)7-6-9(12)14-10(7)13/h7-8H,2-6H2,1H3
• InChI Key： LHPUKCMWXSIIRX-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1CCCCN1C)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-(1-methylpiperidin-2-yl)oxolane-2,5-dione

3-(1-Methylpiperidin-2-yl)oxolane-2,5-dione: A Comprehensive Overview

3-(1-Methylpiperidin-2-yl)oxolane-2,5-dione, also known by its CAS number 229332-82-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a methyl group at position 1 and an oxolane (tetrahydrofuran) ring system with two ketone groups at positions 2 and 5. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The synthesis of 3-(1-methylpiperidin-2-yl)oxolane-2,5-dione involves a series of well-defined organic reactions. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of production. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral piperidine ring, which is crucial for the compound's stereochemical properties. Additionally, the use of microwave-assisted synthesis has been reported to accelerate the formation of the oxolane ring system, reducing reaction times significantly.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Preclinical studies have demonstrated that 3-(1-methylpiperidin-2-yl)oxolane-2,5-dione exhibits modulatory effects on various cellular pathways, including those involved in inflammation and oxidative stress. A recent study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound may have therapeutic potential in conditions like Alzheimer's disease.

In addition to its pharmacological applications, 3-(1-methylpiperidin-2-yl)oxolane-2,5-dione has been investigated for its role in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored properties. For example, its ability to form stable covalent bonds under mild conditions makes it a valuable component in the synthesis of polymer networks with enhanced mechanical and thermal stability.

The safety and toxicity profile of CAS No. 29334746 (a related compound) has been extensively studied to ensure its safe use in various applications. Recent toxicological evaluations have demonstrated that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term studies are still required to fully understand its potential for chronic toxicity and bioaccumulation.

In conclusion, 3-(1-methylpiperidin-2-yl)oxolane-2,5-dione represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, efficient synthetic methods, and promising biological activity position it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.